![molecular formula C16H35O4P B049445 Bis(2-ethylhexyl) hydrogen phosphate CAS No. 298-07-7](/img/structure/B49445.png)
Bis(2-ethylhexyl) hydrogen phosphate
Overview
Description
Synthesis Analysis
The synthesis of bis(2-ethylhexyl) hydrogen phosphate is closely tied to its applications in liquid cation exchange and analytical methods. For instance, Velásquez, Tsikas, and Brunner (1993) developed an analytical capillary anionic isotachophoretic method for determining this compound in solutions, highlighting its significance in chemical analysis (Velásquez, Tsikas, & Brunner, 1993).
Molecular Structure Analysis
Research into the molecular structure of this compound has been facilitated by spectroscopic techniques. Laska et al. (1995) utilized Raman spectroscopy to study the protonation of polyaniline with this compound, offering insights into the molecular interactions and structure (Laska et al., 1995).
Chemical Reactions and Properties
The chemical reactivity of this compound, especially in combination with other compounds, is critical for its application in extraction processes. Depuydt et al. (2015) explored its use in homogeneous liquid-liquid extraction of metal ions, demonstrating its effectiveness and versatility in chemical extraction methods (Depuydt et al., 2015).
Physical Properties Analysis
The study of this compound's physical properties has revealed its ability to form complex structures. For example, Yu and Neuman (1994) discovered that sodium bis(2-ethylhexyl) phosphate forms giant rodlike reversed micelles in n-heptane, a behavior that contrasts with conventional wisdom on micellar structures (Yu & Neuman, 1994).
Chemical Properties Analysis
The interaction of this compound with other chemicals, such as tributyl phosphate, has been studied to understand its chemical properties better. Barnard, Kelly, and Shiers (2014) found that it reacts with tributyl phosphate to form specific ester species, highlighting the complexity of its chemical behavior and its implications for industrial applications (Barnard, Kelly, & Shiers, 2014).
Scientific Research Applications
Liquid-Liquid Extraction of Metal Ions
Non-fluorinated bis(2-ethylhexyl) phosphate ionic liquids have been found useful for the homogeneous liquid-liquid extraction of first-row transition metals in water (Depuydt et al., 2015).
Microextraction Method for Water Samples
A new pH-assisted liquid-liquid microextraction method using bis(2-ethylhexyl) phosphate as an extraction solvent has been developed for determining chlorophenols in water samples (Çabuk et al., 2014).
Protonation of Polyaniline
Bis(2-ethylhexyl) hydrogen phosphate leads to the plasticization of polyaniline, which can be thermally processed, making it valuable for various applications (Laska et al., 1995).
Formation of Reversed Micelles
Sodium bis(2-ethylhexyl) phosphate forms large rodlike reversed micelles, with electrostatic interactions being the primary driving force for their formation (Yu & Neuman, 1994).
Conducting Films
DiOHP-plasticized PANI can produce conducting films with excellent mechanical properties by hot pressing at 80-140°C (Pron et al., 1993).
Anti-Corrosion Additive
this compound can provide resistance to steel surface corrosion in seawater by forming a rough iron (III) phosphate layer (Poon et al., 2021).
Corrosion Protection in Epoxy Coatings
Epoxy coatings modified with cerium tri(bis(2-ethylhexyl) phosphate) particles provide stable corrosion protection for steel, with high compatibility in artificially damaged coatings (Morozov et al., 2019).
Analytical Capillary Isotachophoresis
A developed method can effectively determine this compound and its derivatives in methanolic and aqueous phosphate-buffered solutions, with a low detection limit (Velásquez et al., 1993).
Synthesis of Nanofilaments
Calcium phosphate nanofilaments can be synthesized in reverse micelles, potentially applicable in biomedical applications (Sadasivan et al., 2005).
Chemical Reactivity for Commercial Applications
The reactivity between bis(2-ethylhexyl) phosphoric acid and tributyl phosphate, potentially useful for commercial applications, has been studied (Barnard et al., 2014).
Protection of Copper Nanoparticles
this compound protects metallic copper nanoparticles in organic phase, ensuring their stability in air, but only in nonpolar solvents with low dipole moments (Song et al., 2004).
Safety and Hazards
Mechanism of Action
Target of Action
Bis(2-ethylhexyl) hydrogen phosphate (B2EHP), also known as di(2-ethylhexyl)phosphoric acid, is an organophosphorus compound . It is primarily used as a lubricant additive, antiwear additive, and surfactant . The primary targets of B2EHP are metals, specifically uranium salts and rare earth metals . It facilitates the transport of these metals through activated composite membranes .
Mode of Action
B2EHP interacts with its targets (metals) through a process known as solvent extraction . In this process, B2EHP forms complexes with the metal ions, allowing them to be separated from their original environment and transported across a membrane .
Pharmacokinetics
It is soluble in ethanol , which suggests it could be absorbed well in the gastrointestinal tract if ingested.
Result of Action
The primary result of B2EHP’s action is the extraction and transport of metal ions . This can be beneficial in industrial applications where separation of specific metals is desired.
Action Environment
The efficacy and stability of B2EHP can be influenced by various environmental factors. For instance, the efficiency of metal extraction can be affected by the pH of the solution, the presence of other ions, and the temperature . Additionally, the stability of B2EHP may be affected by exposure to light, heat, or certain chemicals. More research is needed to fully understand how these and other environmental factors influence the action of B2EHP.
properties
IUPAC Name |
bis(2-ethylhexyl) hydrogen phosphate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H35O4P/c1-5-9-11-15(7-3)13-19-21(17,18)20-14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEGLCEQVOFDUPX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)COP(=O)(O)OCC(CC)CCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H35O4P | |
Record name | DI-(2-ETHYLHEXYL)PHOSPHORIC ACID | |
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Record name | BIS(2-ETHYLHEXYL)PHOSPHATE | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
141-65-1 (hydrochloride salt), 4971-46-4 (potassium salt), 4971-47-5 (ammonium salt) | |
Record name | Bis(2-ethylhexyl) phosphate | |
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DSSTOX Substance ID |
DTXSID1027134 | |
Record name | Bis(2-ethylhexyl) phosphate | |
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Molecular Weight |
322.42 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Di-(2-ethylhexyl)phosphoric acid is an odorless light yellow liquid. Floats on water. (USCG, 1999), Liquid, Light yellow liquid; [CAMEO], COLOURLESS OR AMBER LIQUID. | |
Record name | DI-(2-ETHYLHEXYL)PHOSPHORIC ACID | |
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Record name | Phosphoric acid, bis(2-ethylhexyl) ester | |
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Record name | Di(ethylhexyl)phosphate | |
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Record name | BIS(2-ETHYLHEXYL)PHOSPHATE | |
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Boiling Point |
155 °C at 0.015 mm Hg | |
Record name | BIS(2-ETHYLHEXYL) PHOSPHATE | |
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Flash Point |
385 °F (USCG, 1999), Flash point equals 385 °F, 385 °F (196 °C) (Open cup), About 198 °C (closed cup), 196 °C o.c. | |
Record name | DI-(2-ETHYLHEXYL)PHOSPHORIC ACID | |
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Record name | Di(ethylhexyl)phosphate | |
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Record name | BIS(2-ETHYLHEXYL) PHOSPHATE | |
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Record name | BIS(2-ETHYLHEXYL)PHOSPHATE | |
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Solubility |
Soluble in benzene, hexane, and 4-methyl-2-pentanone, In water, 1.82X10+2 mg/L at 25 °C, Solubility in water, g/100ml at 20 °C: 0.21 | |
Record name | BIS(2-ETHYLHEXYL) PHOSPHATE | |
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Record name | BIS(2-ETHYLHEXYL)PHOSPHATE | |
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Density |
0.977 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.975 g/cu cm at 25 deg, Strongly acidic. Bulk density Wt/gal = 8.2 lb, 0.96 g/cm³ | |
Record name | DI-(2-ETHYLHEXYL)PHOSPHORIC ACID | |
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Record name | BIS(2-ETHYLHEXYL) PHOSPHATE | |
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Record name | BIS(2-ETHYLHEXYL)PHOSPHATE | |
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Vapor Pressure |
0.00000005 [mmHg], Vapor pressure, Pa at 20 °C: | |
Record name | Di(ethylhexyl)phosphate | |
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Record name | BIS(2-ETHYLHEXYL)PHOSPHATE | |
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Color/Form |
Viscous liquid, Amber liquid | |
CAS RN |
298-07-7 | |
Record name | DI-(2-ETHYLHEXYL)PHOSPHORIC ACID | |
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Record name | Bis(2-ethylhexyl) phosphate | |
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Record name | Bis(2-ethylhexyl) phosphate | |
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Record name | Phosphoric acid, bis(2-ethylhexyl) ester | |
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Record name | Bis(2-ethylhexyl) phosphate | |
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Record name | Bis(2-ethylhexyl) hydrogen phosphate | |
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Record name | BIS(2-ETHYLHEXYL) HYDROGEN PHOSPHATE | |
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Record name | BIS(2-ETHYLHEXYL) PHOSPHATE | |
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Record name | BIS(2-ETHYLHEXYL)PHOSPHATE | |
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Melting Point |
less than -76 °F (USCG, 1999), -50 °C | |
Record name | DI-(2-ETHYLHEXYL)PHOSPHORIC ACID | |
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Record name | BIS(2-ETHYLHEXYL) PHOSPHATE | |
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Record name | BIS(2-ETHYLHEXYL)PHOSPHATE | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
ANone: D2EHPA acts as a liquid cation exchanger, effectively complexing with metal ions in aqueous solutions and transferring them to an organic phase. The mechanism often involves the exchange of hydrogen ions from D2EHPA with the target metal ions. This property makes D2EHPA valuable for separating and preconcentrating metal ions like platinum [], catecholamines [], indium [], rare-earth elements [], niobium and tantalum [, , , ], iron [], and plutonium and americium [] from various matrices.
ANone: D2EHPA extracts catecholamines (CAs) like dopamine, adrenaline, and noradrenaline from acidic solutions through an ion-exchange mechanism. The CA molecule (RNH2) reacts with D2EHPA (HR′) to form a complex, RNH3R′(HR′)3, which then partitions into the organic phase []. The efficiency of this process depends on factors like pH, D2EHPA concentration, and the specific CA involved.
ANone: Research indicates that D2EHPA, classified as an amphiphilic anion, can significantly inhibit the incorporation of serine into phosphatidylserine in human neuronal cell lines [, ]. This inhibitory effect is attributed to D2EHPA’s potential to hinder the interaction between the membrane-bound enzyme (serine base exchange enzyme) and its substrate, phosphatidylethanolamine, ultimately impacting phosphatidylserine synthesis.
ANone: Bis(2-ethylhexyl) hydrogen phosphate has the molecular formula C16H35O4P and a molecular weight of 322.42 g/mol.
ANone: While the provided abstracts don't delve into detailed spectroscopic characterization, various techniques like Raman spectroscopy [] and X-ray photoelectron spectroscopy (XPS) [] have been employed to study the structure of D2EHPA, its protonation behavior, and its interactions with other compounds like polyaniline.
ANone: Studies highlight that factors like the concentration of D2EHPA used during impregnation [], the type of diluent used [], and the pH of the solution [] significantly influence the performance of D2EHPA-impregnated materials in extraction and separation processes.
ANone: The provided research primarily focuses on D2EHPA's role as an extractant in separation processes. There isn't sufficient evidence to suggest any inherent catalytic properties or applications of D2EHPA based on these studies.
ANone: Quantitative structure-property relationship (QSPR) studies, incorporating molecular modeling and semi-empirical molecular orbital calculations, have been conducted to understand the relationship between the structure of D2EHPA-catecholamine complexes and their extraction behavior in different organic diluents []. These computational approaches provide insights into the molecular-level interactions governing D2EHPA's extraction efficiency.
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